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Get Quote

Technical Specifications for 4-Isopropylbenzoic Acid

The following table summarizes the key physical and chemical properties of 4-isopropylbenzoic acid

(Cuminic Acid) from a chemical supplier's data sheet [1].

Property Specification / Value

CAS RN 536-66-3 [1]

Purity >98.0% (GC)(T) [1]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Physical State (20°C) White to Almost white powder to crystal [1]

Melting Point 116.0 to 120.0 °C [1]

Water Solubility Insoluble; 152 mg/l at 25 °C [1]

Storage Condition Refrigerated (0-10°C), Air Sensitive, Store under inert gas [1]
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Property Specification / Value

Hazard Statements H315: Causes skin irritation. H319: Causes serious eye irritation. [1]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 4-isopropylbenzoic acid in water? It is practically insoluble in water, with a

measured solubility of approximately 152 mg per liter at 25°C [1].

Q2: How should I store 4-isopropylbenzoic acid to maintain its stability? The compound should be

stored refrigerated between 0-10°C and under an inert gas atmosphere, as it is both air and heat sensitive

[1].

Q3: Are there any specific handling precautions? Yes. You should wear protective gloves, eye

protection, and face protection. The compound can cause skin irritation and serious eye irritation [1].

Troubleshooting Common Experimental Issues

Issue Possible Cause Suggested Solution

Low Recovery in
Aqueous
Extraction

Low water solubility of the

compound [1].

Use an organic solvent (e.g., alcohol, ether)

for extraction [1].

Unexpected
Impurities in
Analysis

Compound degradation due to
exposure to air or heat [1].

Ensure strict adherence to storage conditions:
sealed under inert gas and refrigerated. Verify

the integrity of the container upon receipt [1].

Difficulty in
HPLC Analysis

High polarity of underivatized

phenols or carboxylic acids can
lead to poor retention on reverse-

phase columns [2].

Consider pre-column derivatization to improve

chromatographic behavior and sensitivity.
Benzoyl chloride has been used for this

purpose with phenolic compounds [2].
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General Workflow for Chemical Analysis

Since a specific method for water content was not found, the diagram below outlines a general analytical

workflow you can adapt. For determining water content specifically, Karl Fischer (KF) titration is the

standard industry method you would typically employ.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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